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Compound of Interest

Compound Name: UF-17 HCl

Cat. No.: B1195031 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
UF-17 hydrochloride is a novel synthetic compound under investigation for its potential

biological activities. As a hydrochloride salt, it is supplied as a crystalline powder, which

enhances its stability and solubility in aqueous solutions. These application notes provide

detailed guidelines for the proper storage, handling, and use of UF-17 HCl powder in a

laboratory setting. The protocols outlined below are intended to ensure the integrity of the

compound and the safety of laboratory personnel.

Physicochemical Properties
Quantitative data regarding UF-17 HCl are summarized in the table below. Researchers should

consult this information when preparing stock solutions and designing experiments.
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Property Value Notes

Molecular Formula C₂₀H₂₅N₃O₂·HCl Hypothetical

Molecular Weight 387.9 g/mol Hypothetical

Appearance
White to off-white crystalline

powder
Visual inspection.

Purity (HPLC) >98%
Varies by batch, refer to the

Certificate of Analysis.

Solubility

   in Water >50 mg/mL

   in DMSO >100 mg/mL

   in Ethanol >25 mg/mL

Storage Temperature -20°C Long-term storage.

Shipping Temperature Ambient Short-term.

Hygroscopicity Hygroscopic
Store in a desiccated

environment.

Chemical Stability Stable for >2 years at -20°C
When stored as a dry powder.

Solutions are less stable.

Proper Storage and Handling
UF-17 HCl powder is hygroscopic and should be handled with care to prevent degradation and

ensure user safety.

3.1. Storage

Long-Term Storage: For long-term storage, the vial of UF-17 HCl powder should be kept in a

tightly sealed container at -20°C, protected from light.[1] A desiccator or a container with

desiccant is recommended to minimize moisture absorption.
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Short-Term Storage: For frequent use, the compound can be stored at 4°C for short periods

(up to one week) in a desiccated environment.

Solution Storage: Stock solutions of UF-17 HCl should be aliquoted and stored at -80°C to

minimize freeze-thaw cycles. The stability of solutions may vary depending on the solvent. It

is recommended to use freshly prepared solutions for experiments whenever possible.

3.2. Handling

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling UF-17 HCl powder.[2][3]

Work Area: Handle the powder in a well-ventilated area, preferably within a chemical fume

hood to avoid inhalation of any fine particles.[1][4]

Dispensing: To maintain the integrity of the compound, allow the vial to equilibrate to room

temperature in a desiccator before opening to prevent condensation of moisture.

Spills: In case of a spill, avoid generating dust. Gently cover the spill with an inert absorbent

material and collect it in a sealed container for proper disposal.[1] The area should then be

decontaminated.

Experimental Protocols
4.1. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of UF-17 HCl in DMSO.

Acclimatization: Allow the vial of UF-17 HCl powder to warm to room temperature in a

desiccator for at least 20 minutes.

Weighing: In a chemical fume hood, carefully weigh the desired amount of UF-17 HCl
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.879 mg of the

compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. Vortex briefly

until the powder is completely dissolved.
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Aliquoting and Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials

to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.

Workflow for Stock Solution Preparation

Preparation

Dissolution

Storage

1. Acclimatize Vial to RT
in Desiccator

2. Weigh UF-17 HCl
in Fume Hood

3. Add Anhydrous DMSO

4. Vortex until Dissolved

5. Aliquot Solution

6. Store at -80°C
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Caption: Workflow for preparing a stock solution of UF-17 HCl.

4.2. Cell-Based Assay Protocol: Inhibition of IL-17 Signaling

This protocol provides a general framework for assessing the inhibitory effect of UF-17 HCl on

the IL-17 signaling pathway. The IL-17 family of cytokines are known to play a crucial role in

inflammatory responses.[5][6]

Cell Culture: Plate a suitable cell line (e.g., HeLa or HT-29 cells) in a 96-well plate and

culture overnight to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of UF-17 HCl from the stock solution in the

appropriate cell culture medium. Pre-treat the cells with varying concentrations of UF-17 HCl
for 1-2 hours.

Stimulation: Stimulate the cells with recombinant human IL-17A (e.g., at 50 ng/mL) for a

predetermined time (e.g., 24 hours). Include appropriate controls (vehicle control, IL-17A

only).

Endpoint Measurement: After stimulation, measure the downstream effects of IL-17

signaling. This can be done by quantifying the production of a target cytokine, such as IL-6 or

CXCL1, in the cell culture supernatant using an ELISA kit.

Data Analysis: Calculate the IC₅₀ value of UF-17 HCl by plotting the percentage of inhibition

against the log concentration of the compound.

Signaling Pathway
UF-17 is hypothesized to modulate inflammatory pathways. The diagram below illustrates the

canonical IL-17 signaling cascade, a potential target for therapeutic intervention. IL-17A binds

to its receptor complex (IL-17RA/IL-17RC), leading to the recruitment of the adaptor protein

Act1.[7] This initiates a signaling cascade involving TRAF proteins, resulting in the activation of

transcription factors like NF-κB and C/EBP, which drive the expression of pro-inflammatory

genes.[8]
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Caption: Overview of the IL-17 signaling cascade.
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Safety and Disposal
First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek

immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected area with water for at

least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Disposal: Dispose of unused UF-17 HCl powder and solutions in accordance with local,

state, and federal regulations for chemical waste. Do not dispose of down the drain.[1]

Disclaimer: The information provided in these application notes is for guidance purposes only

and is based on the general properties of hydrochloride salts of research compounds. The

hypothetical data and protocols should be adapted based on experimental observations and

the specific characteristics of UF-17 HCl as they are determined. Always refer to the Safety

Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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